Cas no 1291857-01-6 (4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one)

4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one structure
1291857-01-6 structure
Product Name:4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
CAS No:1291857-01-6
MF:C23H16N4O2
MW:380.39874458313
CID:5344070
Update Time:2023-11-20

4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1(2H)-one
    • 2-phenyl-4-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
    • 4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one
    • STL096771
    • 4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenylphthalazin-1-one
    • Inchi: 1S/C23H16N4O2/c1-15-9-5-6-12-17(15)21-24-22(29-26-21)20-18-13-7-8-14-19(18)23(28)27(25-20)16-10-3-2-4-11-16/h2-14H,1H3
    • InChI Key: SVMCVKMKILZOOL-UHFFFAOYSA-N
    • SMILES: O1C(C2C3C=CC=CC=3C(N(C3C=CC=CC=3)N=2)=O)=NC(C2C=CC=CC=2C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 632
  • XLogP3: 5
  • Topological Polar Surface Area: 71.6

4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-phenyl-1,2-dihydrophthalazin-1-one Pricemore >>

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